[2-(4-chlorophenyl)ethyl][(2-methyl-1,3-thiazol-4-yl)methyl]amine

• CAS RN: 1042647-48-2
• Molecular Formula: C13H15ClN2S
• Molecular Weight: 266.8

Description

2-(4-chlorophenyl)ethyl][(2-methyl-1,3-thiazol-4-yl)methyl]amine, also known as CEPT, is a chemical compound that has a wide range of application in the scientific research field. It is used as a reagent in organic synthesis, as a ligand in coordination chemistry, and as a substrate for enzymatic reactions. CEPT has been studied for its potential use in drug discovery and development, as well as its biochemical and physiological effects.

Scientific Research Applications

[2-(4-chlorophenyl)ethyl][(2-methyl-1,3-thiazol-4-yl)methyl]amine has a wide range of applications in the scientific research field. It has been used as a reagent in organic synthesis, as a ligand in coordination chemistry, and as a substrate for enzymatic reactions. [2-(4-chlorophenyl)ethyl][(2-methyl-1,3-thiazol-4-yl)methyl]amine has also been studied for its potential use in drug discovery and development. It has been used as a model compound for the design of new drugs and as a tool to study the structure-activity relationships of drugs. In addition, [2-(4-chlorophenyl)ethyl][(2-methyl-1,3-thiazol-4-yl)methyl]amine has been used in the study of enzyme-catalyzed reactions, protein-ligand interactions, and drug-target interactions.

Mechanism of Action

[2-(4-chlorophenyl)ethyl][(2-methyl-1,3-thiazol-4-yl)methyl]amine is a substrate for several enzymes, including cytochrome P450 enzymes, monoamine oxidase, and aminotransferases. These enzymes are involved in the metabolism of drugs and other compounds, and they play an important role in the pharmacokinetics and pharmacodynamics of drugs. [2-(4-chlorophenyl)ethyl][(2-methyl-1,3-thiazol-4-yl)methyl]amine is metabolized by these enzymes, which leads to the formation of several metabolites that have different biological activities. These metabolites can interact with various receptors and enzymes, resulting in changes in cell signaling pathways and biochemical and physiological effects.
Biochemical and Physiological Effects
The metabolites of [2-(4-chlorophenyl)ethyl][(2-methyl-1,3-thiazol-4-yl)methyl]amine have been shown to interact with several receptors, including serotonin, dopamine, and histamine receptors. These interactions can lead to changes in cell signaling pathways and biochemical and physiological effects. For example, [2-(4-chlorophenyl)ethyl][(2-methyl-1,3-thiazol-4-yl)methyl]amine has been shown to modulate the activity of the serotonin transporter and to inhibit the reuptake of serotonin. This can lead to increased levels of serotonin in the brain, which can have antidepressant effects. [2-(4-chlorophenyl)ethyl][(2-methyl-1,3-thiazol-4-yl)methyl]amine has also been shown to inhibit the activity of monoamine oxidase, which can lead to increased levels of dopamine in the brain and can have antidepressant and anxiolytic effects. In addition, [2-(4-chlorophenyl)ethyl][(2-methyl-1,3-thiazol-4-yl)methyl]amine has been shown to modulate the activity of histamine receptors, which can lead to anti-allergic effects.

Advantages and Limitations for Lab Experiments

[2-(4-chlorophenyl)ethyl][(2-methyl-1,3-thiazol-4-yl)methyl]amine has several advantages for laboratory experiments. It is a simple and efficient synthesizing method, and it can be used to study the structure-activity relationships of drugs. [2-(4-chlorophenyl)ethyl][(2-methyl-1,3-thiazol-4-yl)methyl]amine is also a good substrate for several enzymes, which makes it a useful tool for studying enzyme-catalyzed reactions and protein-ligand interactions. However, [2-(4-chlorophenyl)ethyl][(2-methyl-1,3-thiazol-4-yl)methyl]amine also has some limitations. It is not a potent inhibitor of enzymes, and it is not a potent agonist of receptors. In addition, [2-(4-chlorophenyl)ethyl][(2-methyl-1,3-thiazol-4-yl)methyl]amine is not a selective inhibitor or agonist of any particular receptor or enzyme.

Future Directions

There are several potential future directions for [2-(4-chlorophenyl)ethyl][(2-methyl-1,3-thiazol-4-yl)methyl]amine research. [2-(4-chlorophenyl)ethyl][(2-methyl-1,3-thiazol-4-yl)methyl]amine could be used to develop new drugs or to study the structure-activity relationships of existing drugs. In addition, [2-(4-chlorophenyl)ethyl][(2-methyl-1,3-thiazol-4-yl)methyl]amine could be used to study the mechanism of action of drugs and to study the interactions between drugs and their targets. [2-(4-chlorophenyl)ethyl][(2-methyl-1,3-thiazol-4-yl)methyl]amine could also be used to study the biochemical and physiological effects of drugs and to study the effects of drug metabolism. Finally, [2-(4-chlorophenyl)ethyl][(2-methyl-1,3-thiazol-4-yl)methyl]amine could be used to develop new methods for drug delivery and to study drug absorption, distribution, metabolism, and excretion.

Synthesis Methods

[2-(4-chlorophenyl)ethyl][(2-methyl-1,3-thiazol-4-yl)methyl]amine can be synthesized from 4-chlorobenzaldehyde and 2-methyl-1,3-thiazole in a two-step process. In the first step, 4-chlorobenzaldehyde is reacted with 2-methyl-1,3-thiazole in the presence of a base, such as potassium carbonate, to form the intermediate compound, 4-chlorobenzaldehyde oxime. In the second step, this intermediate compound is reacted with sodium hydroxide to form [2-(4-chlorophenyl)ethyl][(2-methyl-1,3-thiazol-4-yl)methyl]amine. This two-step synthesis method is simple and efficient, and it has been used in several studies to synthesize [2-(4-chlorophenyl)ethyl][(2-methyl-1,3-thiazol-4-yl)methyl]amine.